Cas no 194787-36-5 (7H-Pyrrolo[2,3-d]pyrimidin-4-amine,5-[3-(phenylmethoxy)phenyl]-)

7H-Pyrrolo[2,3-d]pyrimidin-4-amine,5-[3-(phenylmethoxy)phenyl]- Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidin-4-amine,5-[3-(phenylmethoxy)phenyl]-
• 5-(3-benzyloxy-phenyl)-7H-pyrrolo [2,3-d] pyrimidin-4-ylamine
• 5-(3-phenylmethoxyphenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• 5-(3-(benzyloxy)phenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• I06-1387
• 5-(3-(benzyloxy)phenyl)-3H-pyrrolo[2,3-d]pyrimidin-4-amine
• DTXSID70596324
• SCHEMBL4352664
• AKOS015854862
• 5-(3-benzyloxy-phenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-yl-amine
• C19H16N4O
• I11695
• 194787-36-5
• AKOS015909495
• 5-(3-benzyloxy-phenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-ylamine
• 5-[3-(BENZYLOXY)PHENYL]-7H-PYRROLO[2,3-D]PYRIMIDIN-4-AMINE
• ZQRJZBYXLDCLFV-UHFFFAOYSA-N
• +Expand

• InChIKey： ZQRJZBYXLDCLFV-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H16N4O/c20-18-17-16(10-21-19(17)23-12-22-18)14-7-4-8-15(9-14)24-11-13-5-2-1-3-6-13/h1-10,12H,11H2,(H3,20,21,22,23)
• SMILES： C1C=CC(COC2=CC=CC(C3=CNC4=NC=NC(N)=C34)=C2)=CC=1

Computed Properties

• Exact Mass: 316.13200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 316.13241115g/mol
• Heavy Atom Count: 24
• Complexity: 401
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 76.8Ų

Experimental Properties

• LogP: 4.36730
• PSA: 76.82000